Cas no 1285486-53-4 (2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid)
2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid
- 1285486-53-4
- EN300-12395690
- 2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid
- AKOS010925258
-
- Inchi: 1S/C11H16F3NO3/c12-11(13,14)9(18)15-7-10(6-8(16)17)4-2-1-3-5-10/h1-7H2,(H,15,18)(H,16,17)
- InChI Key: WURKCOORLURYNK-UHFFFAOYSA-N
- SMILES: FC(C(NCC1(CC(=O)O)CCCCC1)=O)(F)F
Computed Properties
- Exact Mass: 267.10822786g/mol
- Monoisotopic Mass: 267.10822786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.4Ų
2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12395690-0.05g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 0.05g |
$323.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-0.1g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 0.1g |
$339.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-0.25g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 0.25g |
$354.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-0.5g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 0.5g |
$370.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-1.0g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 1g |
$385.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-2.5g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 2.5g |
$754.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-5.0g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 5g |
$1115.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-10.0g |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 10g |
$1654.0 | 2023-05-24 | ||
| Enamine | EN300-12395690-50mg |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 50mg |
$455.0 | 2023-10-02 | ||
| Enamine | EN300-12395690-100mg |
2-{1-[(trifluoroacetamido)methyl]cyclohexyl}acetic acid |
1285486-53-4 | 100mg |
$476.0 | 2023-10-02 |
2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid
Comprehensive Overview of 2-{1-(Trifluoroacetamido)Methylcyclohexyl}Acetic Acid (CAS No. 1285486-53-4)
2-{1-(Trifluoroacetamido)methylcyclohexyl}acetic acid (CAS No. 1285486-53-4) is a specialized organic compound with a unique structural framework, combining a cyclohexyl ring with a trifluoroacetamido moiety and an acetic acid functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C11H16F3NO3, highlights the presence of fluorine atoms, which are increasingly valued in drug design for their ability to enhance metabolic stability and bioavailability.
In recent years, the demand for fluorinated compounds like 2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid has surged, driven by their applications in the development of small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a building block for peptidomimetics and enzyme inhibitors, addressing challenges in diseases such as diabetes and neurodegenerative disorders. The compound’s trifluoroacetamido group is a key feature, often leveraged to improve binding affinity in target proteins.
From a synthetic chemistry perspective, CAS No. 1285486-53-4 exemplifies the growing trend of incorporating fluorine-rich motifs into drug candidates. A 2023 study highlighted its utility in metal-catalyzed cross-coupling reactions, a hotspot in green chemistry initiatives. This aligns with the broader industry shift toward sustainable synthesis, where efficiency and atom economy are prioritized. The compound’s cyclohexyl backbone also offers steric advantages, making it a candidate for chiral auxiliaries in asymmetric synthesis.
Beyond pharmaceuticals, 2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid has potential in material science, particularly in designing fluoropolymers with enhanced thermal stability. Its acetic acid terminus allows for further derivatization, enabling covalent attachment to surfaces or other macromolecules—a property explored in bioconjugation techniques for diagnostic assays. This versatility answers frequent search queries like "fluorinated compounds in drug discovery" and "applications of trifluoroacetamido derivatives."
Quality control and analytical characterization of 1285486-53-4 are critical, given its niche applications. Techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify purity, a topic often searched by lab professionals. Regulatory compliance, including REACH and GMP standards, further underscores its relevance in industrial workflows. As AI-driven drug discovery accelerates, compounds like this are frequently cataloged in digital chemical libraries, bridging the gap between computational design and synthetic execution.
In summary, 2-{1-(trifluoroacetamido)methylcyclohexyl}acetic acid represents a convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted utility ensures ongoing research interest, positioning it as a valuable asset in both academic and industrial settings. For those exploring fluorine chemistry or high-value intermediates, this compound offers a compelling case study in innovation.
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